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Performance Data Summary

Device Structure

Open-
Circuit
Voltage
(VOC)

Short-Circuit
Current
Density
(JSC)

Fill
Factor
(FF)

Power
Conversion
Efficiency (PCE)

Citation

ITO/.../AlPcCl:C₆₀/.../Ag
(Bulk Heterojunction)

~0.87 V 6.18 mA/cm² 0.59 ~3.0% (est.) [1]

ITO/.../AlPcCl:C₆₀/.../Ag
(Planar Heterojunction)

~0.87 V 4.52 mA/cm² 0.59 ~2.3% (est.) [1]

ITO/.../CuPc:C₆₀/.../Ag (Bulk
Heterojunction)

~0.48 V 7.19 mA/cm² 0.60 ~2.1% (est.) [1]

Experimental Protocols

The performance data in the table above was obtained through the following experimental methods [1]:
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Device Fabrication: Organic photovoltaic (OPV) cells were fabricated on patterned ITO (Indium Tin

Oxide) glass substrates.
Material Deposition: All organic layers, including the AlPcCl donor and C₆₀ acceptor, were deposited

using vacuum thermal evaporation at a pressure of 1×10⁻⁶ Torr.
Device Architecture: Both planar heterojunction (sequential layer-by-layer deposition) and bulk
heterojunction (co-deposited mixture of donor and acceptor materials) structures were created and
compared.

Performance Measurement: The current density-voltage (J-V) characteristics were measured under
simulated AM 1.5G solar illumination to determine VOC, JSC, FF, and PCE.

The following diagram illustrates the core experimental workflow for fabricating and testing these organic

solar cells.
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Start: Substrate Preparation

ITO Electrode Cleaning
(Acetone, IPA, DI water, UV Ozone)

Load into High-Vacuum Chamber
(Base pressure: ~10⁻⁶ Torr)

Thermal Evaporation of Organic Layers

Deposit Metal Electrodes (e.g., Ag, Al)

J-V Characterization
(Under AM 1.5G Simulated Sunlight)

Analyze Performance Data
(VOC, JSC, FF, PCE)

Click to download full resolution via product page

Key Findings and Context

Primary Advantage of AlClPc: The fundamental advantage of using AlClPc over a common
benchmark material like Copper Phthalocyanine (CuPc) is its ability to achieve a significantly higher
open-circuit voltage (VOC). This is attributed to its higher HOMO (Highest Occupied Molecular

Orbital) energy level, which is about 0.5 eV higher than that of CuPc [1].
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Performance Trade-off: While AlClPc boosts voltage, the short-circuit current (JSC) in the studied

devices was somewhat lower than that of the comparable CuPc/C₆₀ devices [1]. Optimizing current
output remains an area for further development.

Material Processing Considerations: For evaporated C₆₀ layers, the purity of the source material is
critical. Research shows that using sublimed C₆₀ (99.95% pure) prevents performance degradation

and ensures reproducibility over multiple evaporation cycles, which is vital for industrial application
[2].

Research Outlook

The field of organic photovoltaics has evolved significantly. While AlClPc/C₆₀ was studied as an

improvement on early small-molecule systems, current research is heavily focused on non-fullerene

acceptors (NFAs), which have pushed single-junction organic solar cell efficiencies well beyond 18% [3].

For a comprehensive and up-to-date performance comparison, I suggest you:

Search specialized databases like the National Renewable Energy Laboratory (NREL) chart on

solar cell efficiencies.
Use academic search engines with keywords such as "non-fullerene acceptor review," "high-
efficiency small molecule OPV," or "phthalocyanine non-fullerene solar cell" to find the most
recent literature.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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photovoltaic-performance-comparison-c60-acceptor]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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